N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: 4-phenyl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C25H24N2O3/c1-25(2)16-30-22-15-20(13-14-21(22)27(3)24(25)29)26-23(28)19-11-9-18(10-12-19)17-7-5-4-6-8-17/h4-15H,16H2,1-3H3,(H,26,28)
• InChI Key: LSYPADVTADDIBW-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)N(C1=O)C)C
• Molecular Formula: C25H24N2O3
• Molecular Weight: 400.5 g/mol

Description

N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-[1,1'-biphenyl]-4-carboxamide is a useful research compound. Its molecular formula is C25H24N2O3 and its molecular weight is 400.478. The purity is usually 95%.
BenchChem offers high-quality N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-[1,1'-biphenyl]-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-[1,1'-biphenyl]-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research has explored the synthesis and antimicrobial activities of derivatives structurally related to the specified compound. For example, Babu et al. (2012) synthesized a series of biologically active derivatives, demonstrating significant antimicrobial activities against various bacterial and fungal strains. These compounds were synthesized in good yield and their structures were established using IR, 1H, 13C NMR, and elemental analysis, showcasing their potential in medicinal chemistry and drug discovery processes (Babu, Pitchumani, & Ramesh, 2012).

Biological Applications

Anticancer evaluation of N-substituted derivatives shows promise in the treatment of various cancer types. Ravinaik et al. (2021) designed and synthesized a series of compounds evaluated against cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). This research highlights the compound's potential applicability in developing novel anticancer therapies (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Advanced Material Applications

Almansour et al. (2016) focused on the synthesis of benzimidazole-tethered oxazepine heterocyclic hybrids for applications in nonlinear optical (NLO) properties, indicating the potential use of these compounds in advanced materials science. These compounds showed promising results in computational hyperpolarizability studies, suggesting their applicability in NLO applications (Almansour, Arumugam, Kumar, Soliman, Altaf, & Ghabbour, 2016).

Chemical Analysis and Physical Properties

Patil et al. (2011) investigated the solvent effect on absorption and fluorescence spectra of Carboxamides, offering insights into their chemical and physical properties through experimental ground and excited state dipole moments estimation. This research contributes to a deeper understanding of the chemical behavior of such compounds in different environments, relevant for chemical analysis and physical property assessment (Patil, Melavanki, Kapatkar, Ayachit, & Saravanan, 2011).